Cas no 620594-52-7 (Carbamic acid,[(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid,[(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester
• CAS No: 620594-52-7
• MF: C₁₃H₂₆N₂O₄
• MW: 274.356544017792
• CID: 1635792
• PubChem ID: 165699499
• Update Time: 2025-07-19

Carbamic acid,[(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester
• tert-butyl N-[(1S)-1-[(2-hydroxyethyl)carbamoyl]-3-methylbutyl]carbamate
• 620594-52-7
• EN300-7548118

• Inchi： 1S/C13H26N2O4/c1-9(2)8-10(11(17)14-6-7-16)15-12(18)19-13(3,4)5/h9-10,16H,6-8H2,1-5H3,(H,14,17)(H,15,18)/t10-/m0/s1
• InChI Key： MEEUKQKENJZZKS-JTQLQIEISA-N
• SMILES： O(C(N[C@H](C(NCCO)=O)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.18938
• Monoisotopic Mass: 274.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.66

Additional information on Carbamic acid,[(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester

Carbamic acid, [(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-, 1,1-dimethylethyl ester (CAS No. 620594-52-7): A Comprehensive Overview

Carbamic acid, [(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-, 1,1-dimethylethyl ester (CAS No. 620594-52-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of carbamic acid and features a unique structural arrangement that includes a chiral center, an amino group, and an ester functional group. Its intricate structure and versatile reactivity make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of this compound is characterized by a central carbamic acid moiety linked to a chiral (1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl group through an amide bond. The 1,1-dimethylethyl ester group further enhances its stability and reactivity profile. This combination of functional groups imparts the compound with unique properties that are highly desirable in drug design and development.

In recent years, Carbamic acid, [(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-, 1,1-dimethylethyl ester has been extensively studied for its potential applications in the treatment of various diseases. One of the key areas of interest is its role as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The presence of the ester group in this compound makes it an ideal candidate for prodrug design, as it can be selectively cleaved by esterases to release the active drug moiety.

Research has also focused on the pharmacokinetic properties of this compound. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations and remains active for an extended period. The chiral nature of the compound further adds to its complexity and potential therapeutic benefits.

One notable application of Carbamic acid, [(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-, 1,1-dimethylethyl ester is in the development of antiviral agents. Recent studies have demonstrated its efficacy against several viral pathogens, including influenza and hepatitis C viruses. The compound's ability to inhibit viral replication through multiple mechanisms makes it a promising candidate for further clinical investigation.

In addition to its antiviral properties, this compound has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have indicated that it can modulate key signaling pathways involved in neuroprotection and neuroregeneration. These findings suggest that Carbamic acid, [(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-, 1,1-dimethylethyl ester may have broad-spectrum therapeutic applications beyond its initial use as a prodrug precursor.

The synthesis of Carbamic acid, [(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-, 1,1-dimethylethyl ester involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of a protected amino acid with an appropriate alcohol followed by deprotection and esterification. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on both laboratory and industrial scales.

From a safety perspective, Carbamic acid, [(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-, 1,1-dimethylethyl ester is generally considered safe for use in pharmaceutical research when proper handling protocols are followed. However, as with any chemical compound used in drug development, it is essential to conduct thorough toxicological evaluations to ensure its safety for human use.

In conclusion, Carbamic acid, [(1S)-1-[[(2-hydroxyethyl)amino]carbonyl]-3-methylbutyl]-, 1,1-dimethylethyl ester (CAS No. 620594-52-7) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents with broad-spectrum applications. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern drug discovery efforts.